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Compound of Interest

Compound Name: PF-06447475

Cat. No.: B612100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of PF-
06447475, a potent and selective LRRK2 kinase inhibitor, using dimethyl sulfoxide (DMSO) as

the solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction to PF-06447475
PF-06447475 is a small molecule inhibitor of Leucine-rich repeat kinase 2 (LRRK2), a key

target in neurodegenerative diseases, particularly Parkinson's disease.[1][2] Accurate

preparation of stock solutions is the first critical step in in vitro and in vivo studies investigating

its biological effects. DMSO is the recommended solvent for initial stock solution preparation

due to the compound's high solubility in it.[1][3][4]

Chemical Properties and Solubility
A summary of the key chemical properties of PF-06447475 is presented in the table below. This

information is essential for accurate calculations and solution preparation.
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Property Value

Molecular Weight 305.33 g/mol [1][3]

Appearance Solid powder[2][3]

Solubility in DMSO

≥15.25 mg/mL[3], with some sources indicating

solubility as high as 61 mg/mL (199.78 mM)[1].

For practical purposes, preparing stock

solutions up to 50 mM is readily achievable.

Storage (Solid) Store at -20°C for long-term stability.[2][3]

Storage (in DMSO)

Aliquot and store at -80°C for up to 6 months or

at -20°C for shorter periods.[5] Avoid repeated

freeze-thaw cycles.[6][7]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of PF-06447475 in DMSO.

Materials:
PF-06447475 powder

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Sonicator

Procedure:
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Pre-handling of Compound: Before opening, briefly centrifuge the vial containing the PF-
06447475 powder to ensure all the solid is at the bottom.

Weighing the Compound: Accurately weigh out a desired amount of PF-06447475. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 3.05 mg of the

compound.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 305.33 g/mol = 0.00305 g = 3.05 mg

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed PF-06447475. To prepare a 10 mM stock solution with 3.05 mg of the compound,

add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. If necessary, brief sonication in a water bath can aid in dissolution.[4] Visually

inspect the solution to ensure no solid particles remain.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Store the aliquots at -80°C for long-term storage.

Calculations for Different Stock Concentrations:
Desired Stock Concentration (mM)

Mass of PF-06447475 for 1 mL of DMSO
(mg)

1 0.305

5 1.527

10 3.053

20 6.107

50 15.267
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Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway in which PF-06447475 acts.
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Experimental Workflow for PF-06447475 Stock Solution Preparation

Preparation Steps

Weigh PF-06447475 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C
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Simplified LRRK2 Signaling Pathway and Inhibition by PF-06447475

Signaling Cascade

LRRK2 Kinase

Substrate (e.g., Rab GTPases)

 Phosphorylation

Phosphorylated Substrate

Downstream Cellular Processes
(e.g., Vesicular Trafficking, Autophagy)

PF-06447475

 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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